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Compound of Interest

Compound Name: Bis(4-allyloxyphenyl)sulfone

Cat. No.: B1331198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Bis(4-allyloxyphenyl)sulfone,

a versatile monomer for the development of advanced composite materials. This document

outlines its synthesis, potential applications, and detailed protocols for the fabrication and

characterization of high-performance thermoset composites. Due to a lack of extensive

published data on composites formulated directly with Bis(4-allyloxyphenyl)sulfone,

representative data from closely related poly(ether sulfone) (PES)-toughened epoxy systems is

presented to illustrate the expected performance characteristics.

Introduction to Bis(4-allyloxyphenyl)sulfone
Bis(4-allyloxyphenyl)sulfone is a bifunctional monomer featuring a rigid sulfone group and

reactive allyl ether functionalities.[1] The sulfone group imparts high thermal stability,

mechanical strength, and chemical resistance, characteristic of poly(ether sulfone) materials.

The terminal allyl groups offer versatile curing chemistry, allowing for thermal or radiation-

induced polymerization to form a crosslinked network. This combination of properties makes

Bis(4-allyloxyphenyl)sulfone an attractive building block for advanced composite matrices in

aerospace, automotive, and electronics applications where high performance is critical.
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A common method for the synthesis of Bis(4-allyloxyphenyl)sulfone involves the allylation of

4,4'-dihydroxydiphenyl sulfone (bisphenol S). A detailed experimental protocol is provided

below.

Experimental Protocol: Synthesis
Materials:

4,4'-dihydroxydiphenyl sulfone (Bisphenol S)

Allyl bromide

Potassium carbonate

N,N-Dimethylformamide (DMF)

Deionized water

Dichloromethane

Magnesium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser,

and nitrogen inlet, dissolve 4,4'-dihydroxydiphenyl sulfone and potassium carbonate in DMF.

Slowly add allyl bromide to the reaction mixture at room temperature.

Heat the mixture to 80°C and maintain for 24 hours under a nitrogen atmosphere.

After cooling to room temperature, pour the reaction mixture into a large volume of deionized

water to precipitate the product.

Filter the precipitate and wash thoroughly with deionized water to remove any inorganic

salts.

Dissolve the crude product in dichloromethane and wash with deionized water in a

separatory funnel.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield the final product, Bis(4-allyloxyphenyl)sulfone.

The purity of the product can be confirmed by NMR and FTIR spectroscopy.

Advanced Composite Fabrication
Bis(4-allyloxyphenyl)sulfone can be used as a monomer or co-monomer in a resin

formulation for the fabrication of fiber-reinforced composites. The following protocol outlines a

general procedure for fabricating a composite laminate using a prepreg technique.

Experimental Protocol: Composite Fabrication
Materials:

Bis(4-allyloxyphenyl)sulfone resin formulation (with appropriate initiators and other co-

monomers/additives)

Reinforcing fabric (e.g., carbon fiber, glass fiber)

Release film

Breather cloth

Vacuum bagging materials

Heated press or autoclave

Procedure:

Resin Formulation: Prepare the Bis(4-allyloxyphenyl)sulfone resin system by mixing the

monomer with a suitable thermal initiator (e.g., a peroxide) and any other desired additives.

Prepreg Preparation: Impregnate the reinforcing fabric with the resin formulation. This can be

done by a solvent dipping process followed by solvent evaporation or by a hot-melt process.

Lay-up: Cut the prepreg into the desired dimensions and stack the plies in the desired

orientation on a tool plate covered with a release film.
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Vacuum Bagging: Cover the lay-up with a release film, breather cloth, and a vacuum bag.

Seal the bag and apply a vacuum to remove trapped air and volatiles.

Curing: Place the bagged lay-up into a heated press or autoclave. Apply pressure and heat

according to a pre-determined cure cycle. A typical cure cycle may involve an initial ramp to

a dwell temperature to allow for resin flow and wetting, followed by a ramp to the final cure

temperature to achieve full crosslinking.

Demolding: Once the cure cycle is complete, cool the laminate to room temperature before

demolding.

Characterization of Composite Materials
The performance of the fabricated composite material can be assessed through various

analytical techniques to determine its mechanical and thermal properties.

Experimental Protocol: Material Testing
Mechanical Testing:

Tensile Testing (ASTM D3039): Determine the tensile strength, modulus, and strain-to-

failure of the composite laminate.

Flexural Testing (ASTM D790): Measure the flexural strength and modulus.

Interlaminar Shear Strength (ILSS) (ASTM D2344): Evaluate the adhesion between the

layers of the composite.

Thermal Analysis:

Dynamic Mechanical Analysis (DMA): Determine the glass transition temperature (Tg),

storage modulus, and loss modulus of the cured composite.

Thermogravimetric Analysis (TGA): Evaluate the thermal stability and decomposition

temperature of the composite material.

Quantitative Data Summary
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As specific data for Bis(4-allyloxyphenyl)sulfone composites is not readily available in

published literature, the following tables provide representative mechanical and thermal

properties of a poly(ether sulfone) (PES)-toughened epoxy composite system. This data serves

as a good indicator of the potential performance of composites based on sulfone-containing

thermosets.

Table 1: Mechanical Properties of a PES-Toughened Epoxy Composite

Property Test Method Value

Tensile Strength ASTM D3039 85 - 95 MPa

Tensile Modulus ASTM D3039 2.8 - 3.2 GPa

Flexural Strength ASTM D790 130 - 150 MPa

Flexural Modulus ASTM D790 3.0 - 3.5 GPa

Interlaminar Shear Strength ASTM D2344 50 - 60 MPa

Disclaimer: The data presented in this table is representative of a poly(ether sulfone)-

toughened epoxy composite system and is intended for illustrative purposes.

Table 2: Thermal Properties of a PES-Toughened Epoxy Composite

Property Test Method Value

Glass Transition Temperature

(Tg)
DMA 180 - 220 °C

Decomposition Temperature

(Td - 5% weight loss)
TGA > 350 °C

Disclaimer: The data presented in this table is representative of a poly(ether sulfone)-

toughened epoxy composite system and is intended for illustrative purposes.
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The following diagrams illustrate the key processes involved in the synthesis and application of

Bis(4-allyloxyphenyl)sulfone for advanced composite materials.

4,4'-dihydroxydiphenyl sulfone
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Caption: Synthesis of Bis(4-allyloxyphenyl)sulfone.
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Caption: Composite Fabrication Workflow.
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Caption: Hypothetical Curing Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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